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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[NH:8][C:9](=[O:13])OCC.O.[NH2:15][NH2:16]>C(O)C>[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[NH:8][C:9](=[O:13])[NH:15][NH2:16] |f:1.2|
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Name
|
|
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Quantity
|
8.3 g
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|
Type
|
reactant
|
|
Smiles
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FC1=C(C=CC=C1)NC(OCC)=O
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|
Name
|
|
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Quantity
|
14 mL
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Type
|
reactant
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|
Smiles
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O.NN
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Name
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|
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Quantity
|
40 mL
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Type
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solvent
|
|
Smiles
|
C(C)O
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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|
Details
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is heated to reflux
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Type
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CONCENTRATION
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|
Details
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the reaction mixture is concentrated
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|
Type
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FILTRATION
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|
Details
|
the solid is filtered
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Type
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WASH
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|
Details
|
washed with water and with ether
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Type
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CUSTOM
|
|
Details
|
dried
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Reaction Time |
3 d |
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Name
|
|
|
Type
|
product
|
|
Smiles
|
FC1=C(C=CC=C1)NC(NN)=O
|
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
